Cas no 1361725-22-5 (2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl)

• Product Name: 2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl
• CAS No: 1361725-22-5
• MF: C₁₂H₆Cl₂FI
• MW: 366.984917163849
• CID: 4995883
• Update Time: 2025-11-01

2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl

• Inchi： 1S/C12H6Cl2FI/c13-9-5-1-3-7(11(9)14)8-4-2-6-10(16)12(8)15/h1-6H
• InChI Key： XYXHLWGQKPFQGZ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1F)C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl

Research Briefing on 2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl (CAS: 1361725-22-5) in Chemical Biology and Pharmaceutical Applications

The compound 2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl (CAS: 1361725-22-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl as a versatile intermediate in the synthesis of complex bioactive molecules. Its halogen-rich structure makes it an attractive candidate for cross-coupling reactions, which are pivotal in constructing pharmacophores for targeted therapies. Researchers have successfully employed this compound in Suzuki-Miyaura and Buchwald-Hartwig coupling reactions, demonstrating its utility in generating diverse libraries of drug-like molecules.

In terms of biological activity, preliminary investigations suggest that derivatives of 2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl exhibit promising inhibitory effects on key enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. These findings open new avenues for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Furthermore, the compound's potential in oncology research has been explored. A recent in vitro study demonstrated that halogenated biphenyl derivatives, including 2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl, could induce apoptosis in cancer cell lines by modulating the Bcl-2 family of proteins. This mechanism is particularly relevant for targeting drug-resistant cancers, offering a novel strategy for overcoming chemotherapy resistance.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl derivatives. Issues such as metabolic stability and bioavailability need to be addressed through structural modifications and formulation strategies. Ongoing research is focusing on prodrug approaches and nanoparticle-based delivery systems to enhance the therapeutic potential of these compounds.

In conclusion, 2,3-Dichloro-2'-fluoro-3'-iodo-biphenyl (CAS: 1361725-22-5) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in inflammation and oncology. Continued research into its derivatives and mechanisms of action is expected to yield significant advancements in drug development. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.